Cas no 88224-01-5 (prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate)

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate structure

88224-01-5 structure

Product Name:prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate

CAS No:88224-01-5

Molecular Formula:C_₈H_₁₅NO_₂

Molecular Weight:157.210202455521

MDL:MFCD27931359

CID:640684

PubChem ID:7018865

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate Properties

Names and Identifiers

- L-Valine, 2-propenyl ester
- prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate
- RJIJIIUDMFWJSW-ZETCQYMHSA-N
- 88224-01-5
- EN300-867049
- valine allyl ester
- L-Valine allyl ester
- L-valine allylester
- (S)-Allyl 2-amino-3-methylbutanoate
- starbld0019646
- SCHEMBL2730560
- +Expand
- MDL： MFCD27931359
- InChIKey： RJIJIIUDMFWJSW-ZETCQYMHSA-N
- Inchi： InChI=1S/C8H15NO2/c1-4-5-11-8(10)7(9)6(2)3/h4,6-7H,1,5,9H2,2-3H3/t7-/m0/s1
- SMILES： CC(C)C(C(=O)OCC=C)N

Computed Properties

Exact Mass: 157.110278721g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 157.110278721g/mol
Heavy Atom Count: 11
Complexity: 143
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.2
Topological Polar Surface Area: 52.3Å²

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-867049-0.05g	prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate	88224-01-5	95%	0.05g	$539.0	2024-05-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1559110-1g	Allyl L-valinate	88224-01-5	98%	1g	￥9709.00

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate Synthesis

Synthetic Circuit 1

6192-52-5

6192-52-5

107-18-6

107-18-6

72-18-4

72-18-4

88224-01-5

88224-01-5

104-15-4

104-15-4

Reaction Conditions

1.1 Solvents: Benzene ; reflux

Reference

Using Peptidic Inhibitors to Systematically Probe the S1' Site of Caspase-3 and Caspase-7

Goode, David R.; et al, Organic Letters, 2005, 7(16), 3529-3532

Synthetic Circuit 2

107-18-6

107-18-6

104-15-4

104-15-4

72-18-4

72-18-4

88224-01-5

88224-01-5

104-15-4

104-15-4

Reaction Conditions

1.1 Solvents: Toluene ; 24 h, reflux

Reference

Design, synthesis, and evaluation of cystargolide-based β-lactones as potent proteasome inhibitors

Niroula, Doleshwar; et al, European Journal of Medicinal Chemistry, 2018, 157, 962-977

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate Raw materials

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate Preparation Products

prop-2-en-1-yl (2S)-2-amino-3-methylbutanoate Related Literature

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Dannon J. Stigers,Zachary I. Watts,James E. Hennessy,Hye-Kyung Kim,Romeo Martini,Matthew C. Taylor,Kiyoshi Ozawa,Jeffrey W. Keillor,Nicholas E. Dixon,Christopher J. Easton Chem. Commun., 2011,47, 1839-1841
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7. Facile fabrication of alveolate Cu2−xSe microsheets as a new visible-light photocatalyst for discoloration of Rhodamine B†

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8. Preparations of self-supporting nanofilms of metal oxides by casting processes†

Mineo Hashizume,Toyoki Kunitake Soft Matter, 2006,2, 135-140
9. The discovery of antibacterial agents using diversity-oriented synthesis

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10. The impact of vinylene bridges and side chain alkyl groups on the solid state structures of tricyanovinyl-substituted thiophenes†

Phuong-Truc T. Pham,Victor G. Young, Jr.,Mamoun M. Bader CrystEngComm, 2018,20, 128-132

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